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Compound of Interest

Compound Name: MS181

Cat. No.: B15542699 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of MS181, a first-in-class PRC1 degrader, with an alternative compound,

MS147. The information presented is supported by experimental data from primary research to

aid in the independent verification of its mechanism of action.

MS181 is a novel bridged proteolysis-targeting chimera (PROTAC) that induces the

degradation of Polycomb Repressive Complex 1 (PRC1) components. It functions by recruiting

the Cereblon (CRBN) E3 ubiquitin ligase to the embryonic ectoderm development (EED)

protein, a core component of Polycomb Repressive Complex 2 (PRC2) that is known to interact

with PRC1. This induced proximity leads to the ubiquitination and subsequent proteasomal

degradation of the PRC1 catalytic subunits, BMI1 and RING1B.[1] This guide compares MS181
to MS147, a similar PRC1 degrader that instead utilizes the Von Hippel-Lindau (VHL) E3

ubiquitin ligase.[2][3][4]

Performance Comparison: MS181 vs. MS147
The following tables summarize the quantitative data on the degradation efficiency and anti-

proliferative effects of MS181 and MS147 in various cancer cell lines.

Table 1: Degradation Potency (DC₅₀, µM) of PRC1 Components
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Compound Target Protein K562 Cell Line
KARPAS-422 Cell
Line

MS181 BMI1 1.7 Not Reported

RING1B 1.3 Not Reported

EED 3.3 Not Reported

MS147 BMI1 ~5 ~5

RING1B ~5 ~5

EED >10 >10

DC₅₀ values represent the concentration of the compound required to degrade 50% of the

target protein.

Table 2: Anti-proliferative Activity (GI₅₀, µM)

Compound K562 Cell Line
KARPAS-422
Cell Line

786-O Cell
Line

MDA-MB-468
Cell Line

MS181 3.7 Not Reported Effective Effective

MS147 ~7.5 ~2.5 Not Reported Not Reported

GI₅₀ values represent the concentration of the compound required to inhibit the growth of 50%

of the cells.

Signaling Pathway and Experimental Workflow
The mechanism of action of MS181 and the general workflow for its verification are depicted in

the diagrams below.
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MS181 Mechanism of Action
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Caption: A diagram illustrating the mechanism of MS181 in inducing the degradation of PRC1

components.
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Experimental Workflow for Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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